Cas no 1795138-08-7 (4’-Hydroxy Toremifene-d6)

• Product Name: 4’-Hydroxy Toremifene-d6
• CAS No: 1795138-08-7
• CID: 4553686
• Update Time: 2025-06-26

4’-Hydroxy Toremifene-d6 Chemical and Physical Properties

Names and Identifiers

• 4’-Hydroxy Toremifene-d6

Additional information on 4’-Hydroxy Toremifene-d6

Comprehensive Overview of 4’-Hydroxy Toremifene-d6 (CAS No. 1795138-08-7): Applications and Research Insights

4’-Hydroxy Toremifene-d6 (CAS No. 1795138-08-7) is a deuterated analog of the well-known selective estrogen receptor modulator (SERM) Toremifene. This compound has gained significant attention in pharmaceutical research due to its unique isotopic labeling, which enhances its utility in metabolic studies and quantitative analysis. The incorporation of six deuterium atoms (d6) into the molecular structure improves its stability and makes it an invaluable tool for LC-MS (Liquid Chromatography-Mass Spectrometry) and GC-MS (Gas Chromatography-Mass Spectrometry) applications.

Researchers and clinicians are increasingly interested in 4’-Hydroxy Toremifene-d6 due to its role in understanding drug metabolism and pharmacokinetics (DMPK). As a metabolite of Toremifene, this compound helps elucidate the biotransformation pathways of its parent drug, which is used in the treatment of hormone-responsive cancers. The deuterated form allows for precise tracking and quantification, addressing critical questions in precision medicine and personalized therapy—topics currently dominating biomedical discussions.

The demand for stable isotope-labeled compounds like 4’-Hydroxy Toremifene-d6 has surged with advancements in analytical chemistry and biomarker discovery. Its application extends to clinical trials, where it serves as an internal standard to ensure accuracy in drug concentration measurements. This is particularly relevant given the growing emphasis on reproducible research and data integrity in scientific publications.

From a technical perspective, 4’-Hydroxy Toremifene-d6 exhibits high chemical purity and isotopic enrichment, making it suitable for high-throughput screening (HTS) and in vitro assays. Its compatibility with advanced instrumentation like UPLC-QTOF (Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight) further underscores its value in modern laboratories. These attributes align with the broader trend of adopting cutting-edge technologies to accelerate drug development.

In the context of cancer research, 4’-Hydroxy Toremifene-d6 contributes to studies on estrogen receptor signaling and resistance mechanisms. With the rise of targeted therapies and combination treatments, understanding metabolite profiles has become essential. This compound also addresses frequently searched queries such as "deuterated drugs in oncology" and "isotope-labeled standards for SERMs," reflecting its relevance in both academic and industrial settings.

Beyond oncology, 4’-Hydroxy Toremifene-d6 is explored in endocrine disorder research, particularly in conditions influenced by estrogen modulation. Its role in hormone replacement therapy (HRT) studies highlights its versatility. Additionally, the compound’s stability under various storage conditions (-20°C long-term storage) ensures reliability for global supply chains—a key consideration for researchers sourcing high-quality reagents.

In summary, 4’-Hydroxy Toremifene-d6 (CAS No. 1795138-08-7) represents a critical asset in pharmaceutical R&D, bridging gaps between basic science and clinical applications. Its alignment with trending topics like deuterium in drug design and metabolite quantification ensures its continued prominence in scientific literature and industry workflows.